Cas no 3713-23-3 (Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]-)

• Product Name: Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]-
• CAS No: 3713-23-3
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 310193
• PubChem ID: 77306
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2-(4-amino-1-naphthalenyl)diazenyl]-
• 4-(4-Amino-1-naphthylazo)benzenesulphonic acid
• 4-[(4-amino-1-naphthyl)azo]benzenesulfonic acid
• 4-[(E)-(4-aminonaphthalen-1-yl)diazenyl]benzenesulfonic acid
• 1-(4'sulfophenylazo)-4-aminonaphthalene
• EINECS 223-060-1
• NS00082951
• 4-(4-Amino-1-naphthylazo)benzenesulfonic acid
• SCHEMBL2587118
• Benzenesulfonic acid, 4-[2-(4-amino-1-naphthalenyl)diazenyl]-
• 3713-23-3
• DTXSID701039746

• Inchi： 1S/C16H13N3O3S/c17-15-9-10-16(14-4-2-1-3-13(14)15)19-18-11-5-7-12(8-6-11)23(20,21)22/h1-10H,17H2,(H,20,21,22)/b19-18+
• InChI Key： OOXOSYJUYWJBFW-VHEBQXMUSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=C2C=CC=CC2=1)N)(=O)(=O)O

Computed Properties

• Exact Mass: 327.06789
• Monoisotopic Mass: 327.067762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 3

Experimental Properties

• Density: 1.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.689
• PSA: 105.11